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Compound of Interest

Compound Name: NRX-1933
Cat. No.: B11929263
Get Quote
. J

Application Notes and Protocols for NRX-1933
Abstract

These application notes provide detailed protocols for the preparation, storage, and handling of
NRX-1933, a molecular glue that enhances the interaction between B-catenin and 3-TrCP,
promoting the ubiquitination and degradation of mutated B-catenin.[1][2][3][4] This document is
intended for researchers, scientists, and drug development professionals working on oncogenic
pathways, particularly those involving aberrant Wnt/p-catenin signaling.[1]

Product Information
Chemical and Physical Properties

NRX-1933 is a small molecule enhancer of the E3 ligase-substrate interaction between 3-TrCP
and B-catenin.[1][2] Its properties are summarized below.
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Property Value Reference
Molecular Weight 350.26 g/mol [1112]1[5]
Molecular Formula C14HoF3N6O2 [11[2][5]
CAS Number 2763260-30-4 [1][2]
Appearance White to off-white solid [1112]
Primary Solvent Dimethyl sulfoxide (DMSO) [1][2][5]
Solubility in DMSO 83.33 mg/mL (237.91 mM) [1][5]16]

Preparation of Stock Solutions

Materials Required
e NRX-1933 powder

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Vortex mixer

Bath sonicator

Pipettes and sterile filter tips

Anhydrous or newly opened Dimethyl sulfoxide (DMSO)

Protocol for Preparing a 10 mM DMSO Stock Solution

e Pre-Equilibration: Allow the NRX-1933 powder vial to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent condensation.

» Weighing: Weigh the desired amount of NRX-1933 powder using a calibrated analytical

balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 0.35 mg of

NRX-1933.
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 Dissolution: Add the appropriate volume of high-purity DMSO to the vial containing the NRX-
1933 powder. It is crucial to use anhydrous or newly opened DMSO, as hygroscopic DMSO
can negatively impact solubility.[1]

e Mixing: Vortex the solution thoroughly for 1-2 minutes to facilitate dissolution.

e Sonication: Place the vial in a bath sonicator for 10-15 minutes to ensure complete
dissolution, as this is recommended for achieving maximum solubility.[1][5][6] The solution
should be clear and free of particulates.

» Aliquoting: To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot
the stock solution into smaller, single-use volumes in sterile cryovials or microcentrifuge
tubes.[1]

Stock Solution Calculation Guide

The following table provides calculations for preparing common stock solution concentrations.

Desired

e - Mass for 1 mL Mass for 5 mL Mass for 10 mL
1 mM 0.35 mg 1.75 mg 3.50 mg

10 mM 3.50 mg 17.51 mg 35.03 mg

50 mM 17.51 mg 87.57 mg 175.13 mg

Formula: Mass (mg) = Desired Concentration (mM) x Molecular Weight ( g/mol ) x Volume (L)

Storage and Stability

Proper storage is critical to maintain the activity of NRX-1933.
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Storage ]
Form Shelf Life Notes
Temperature
Store in a desiccator
Powder -20°C 3years to protect from
moisture.[1][6]
i Recommended for
Stock Solution -80°C 6 months
long-term storage.[1]
Suitable for short-term
Stock Solution -20°C 1 month

storage.[1]

Note: Always aliquot stock solutions to prevent product inactivation from repeated freeze-thaw

cycles.[1]

Mechanism of Action and Experimental Workflow
Signaling Pathway of NRX-1933

NRX-1933 acts as a molecular glue to enhance the binding of mutated [3-catenin to the E3
ubiquitin ligase SCF-TrCP. This leads to increased ubiquitination and subsequent proteasomal
degradation of oncogenic B-catenin, thereby inhibiting the Wnt signaling pathway.
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Caption: NRX-1933 promotes mutated (3-catenin degradation.

General Experimental Workflow for Cell-Based Assays
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This diagram outlines a typical workflow for evaluating the effect of NRX-1933 on [3-catenin
levels in cancer cell lines.
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Caption: Workflow for assessing NRX-1933 activity in cells.
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Logical Flow: From Powder to Experiment

This chart shows the logical progression and key decision points when preparing and using
NRX-1933.
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Caption: Logical steps for NRX-1933 preparation and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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